Cas no 2228796-52-7 (methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate
• CAS No: 2228796-52-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5971198
• PubChem ID: 165967953
• Update Time: 2025-06-08

methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate
• EN300-1791521
• 2228796-52-7

• Inchi： 1S/C12H13NO3/c1-16-12(15)7-11(14)9-2-3-10-8(6-9)4-5-13-10/h2-6,11,13-14H,7H2,1H3
• InChI Key： AUUKGPPEEWVZDC-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate

Recent Advances in the Study of Methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate (CAS: 2228796-52-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate (CAS: 2228796-52-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This indole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs targeting neurological disorders and cancer. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic efficacy.

The compound's unique structure, featuring an indole core with a hydroxypropanoate side chain, allows for versatile interactions with biological targets. Researchers have explored its role as a modulator of key signaling pathways, including those involved in inflammation and apoptosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate exhibits potent inhibitory effects on specific kinases implicated in tumor growth, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, recent investigations have highlighted the compound's neuroprotective effects. A preclinical study conducted by a team at Harvard Medical School revealed that methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate can cross the blood-brain barrier and attenuate neuroinflammation in animal models of Alzheimer's disease. These findings, published in Nature Neuroscience, have sparked interest in further developing this compound for neurodegenerative disorders.

The synthetic pathways for methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate have also been optimized in recent years. A 2024 paper in Organic Letters described a novel, high-yield synthesis method using asymmetric catalysis, which significantly improves the efficiency of producing enantiomerically pure forms of the compound. This advancement is particularly important for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

Pharmacokinetic studies of methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate have provided valuable insights into its drug-like properties. Research published in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, along with acceptable metabolic stability. These properties, combined with its demonstrated biological activities, position this compound as a promising lead for further drug development.

Looking forward, researchers are focusing on structure-activity relationship (SAR) studies to optimize the therapeutic potential of methyl 3-hydroxy-3-(1H-indol-5-yl)propanoate derivatives. Several pharmaceutical companies have initiated preclinical programs based on this scaffold, with the aim of developing first-in-class therapeutics for challenging medical conditions. The continued investigation of this compound and its analogs represents an exciting frontier in chemical biology and medicinal chemistry.